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Compound of Interest

Compound Name: GS967

Cat. No.: B15589792

GS967 Electrophysiology Technical Support
Center

Welcome to the technical support center for researchers utilizing GS967 in electrophysiology
studies. This resource provides troubleshooting guidance and answers to frequently asked
questions to help you identify and minimize artifacts in your recordings, ensuring high-quality
and reliable data.

Section 1: Frequently Asked Questions (FAQS) -
GS967 & Artifacts

This section addresses issues specific to experiments involving GS967, focusing on
differentiating drug effects from experimental artifacts.

Q1: Is the GS967 compound itself causing electrical noise in my recording?

No, GS967 is a chemical compound and not a source of electrical interference. The artifacts
you are observing, such as 50/60 Hz hum, baseline drift, or high-frequency noise, are common
in electrophysiology and stem from the recording environment and setup, not the drug itself.[1]
[2] GS967 is a sodium channel blocker with preferential effects on the late sodium current
(INaL).[3][4] Any issues with noise should be troubleshooted by examining the
electrophysiology rig itself.
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Q2: My recorded current diminishes with repeated stimuli after applying GS967. Is this
instrumental rundown or a drug effect?

This is likely a pharmacological effect of GS967 known as use-dependent block, which can be
mistaken for current rundown.[5] GS967, like other sodium channel blockers, can exhibit
greater efficacy with repetitive firing of action potentials.[6] This cumulative block of sodium
channels can appear as a gradual decrease in current amplitude.[5]

» To differentiate: True rundown is often associated with deteriorating cell health or an unstable
seal, which may also manifest as an increasing leak current or changes in access
resistance.[5][7] A use-dependent block is a repeatable, frequency-dependent phenomenon.
You can test this by altering the stimulation frequency.

Q3: | observed a significant baseline shift after perfusing my cells with GS967. Is this an
artifact?

A baseline shift upon solution exchange can be an artifact known as a liquid junction potential
change.[5] This occurs due to differences in the ionic composition and mobility between your
control solution and the GS967-containing solution.

» To correct for this: It is crucial to measure the liquid junction potential separately and subtract
it from your recorded data.[5] Always allow the baseline to re-stabilize completely after a
solution change before taking measurements.[S]

Section 2: General Artifact Troubleshooting Guide

This guide covers the most common artifacts encountered in electrophysiology, their causes,
and solutions.

Powerline Noise (50/60 Hz Hum)
Q: What does 50/60 Hz noise look like and what are its primary causes?

This artifact appears as a thick, regular, sinusoidal oscillation in your baseline at a frequency of
50 or 60 Hz (depending on your region's power grid).[2][9] Its harmonics can also appear at
higher frequencies (e.g., 100/120 Hz).[9][10] The most common causes are:
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e Ground Loops: When multiple electrical paths to ground exist, a small current can flow
between them, creating a "loop antenna" that picks up line-frequency noise.[9][10][11]

» Improper Shielding: An ungrounded or poorly sealed Faraday cage will not effectively block
electromagnetic interference (EMI).[1][12]

o Nearby Electronics: Computers, monitors, light sources (especially fluorescent), centrifuges,
and power supplies are all significant sources of EMI.[1][10]

Q: How can | systematically eliminate 50/60 Hz noise?

« ldentify the Source: Turn off all non-essential equipment in the room one by one to see if the
noise disappears.[10] A digital oscilloscope can be helpful for real-time noise monitoring.[1]

o Establish a Single-Point Ground: Implement a "star-grounding" system where every
component of your rig (microscope, manipulator, Faraday cage, amplifier) is connected to a
single, central ground point.[9][12] This is the most effective way to prevent ground loops.[9]

o Check the Faraday Cage: Ensure your Faraday cage is properly sealed and connected to
the single ground point.[10][12]

e Manage Cables: Keep grounding and headstage cables as short as possible and avoid
loops, which act as antennae.[10][11]

o Use a Noise Eliminator: If noise persists, devices like the HumSilencer can learn and
subtract line-frequency noise from your signal in real-time.[2][13]

Baseline Drift and Instability
Q: My baseline is unstable and drifts over time. What are the potential causes?

Baseline drift is a slow, often undulating, change in the recording baseline.[7][8] Common
causes include:

o Electrode/Holder Issues: Dirty or improperly chlorinated electrodes and dirty pipette holders
are frequent culprits.[7]

o Reference Electrode Problems: An unstable or old reference electrode can cause drift.[7]
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o Temperature Fluctuations: Changes in room temperature can cause the materials in your
micromanipulator and pipette holder to expand or contract, leading to physical drift.[14]

o Unstable Seal/Cell Health: A deteriorating gigaohm seal or a decline in cell health can cause
the leak current to increase, resulting in a drifting baseline.[5][7]

e Perfusion System: Bubbles or fluctuations in the flow rate of your perfusion system can
cause mechanical instability and drift.[14][15]

Q: What are the steps to troubleshoot a drifting baseline?

e Clean Components: Thoroughly clean the pipette holder and the headstage connector.[7]

o Check Electrodes: Re-chloride your Ag/AgCl wires. Ensure the reference electrode is stable
and making good contact with the bath.[7]

» Stabilize Temperature: Maintain a constant ambient room temperature and shield the setup
from air drafts.[14]

 Allow for Equilibration: Let the entire system, including the patch pipette in the bath,
equilibrate for a sufficient period to reach thermal and chemical stability before recording.[8]

 Inspect Perfusion: Ensure your perfusion system is delivering a smooth, bubble-free flow.
Secure all tubing to minimize vibration.[14]

Cell Health and Seal-Related Issues

Q: I am having difficulty obtaining or maintaining a stable gigaohm seal. What should | check?

A stable, high-resistance seal is critical for low-noise recordings.[1] Problems often stem from:

o Poor Cell Health: Use only healthy cells. Unhealthy cultures are a common reason for failing
to achieve a good seal.[15]

» Dirty Solutions/Pipettes: Debris in the internal solution or on the pipette tip will prevent a tight
seal from forming.[16][17] Always filter your internal solution with a 0.22 pm filter.[16]
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 Incorrect Pipette Resistance: Pipette resistance that is too low or too high for your cell type
can make sealing difficult.[15]

» Pressure System Leaks: An inability to apply and hold slight positive pressure when
approaching the cell can prevent the clearing of debris from the cell surface.[17]

Section 3: Quantitative Data Summary

The following tables summarize common artifacts and the known electrophysiological effects of
GS967 to aid in differentiation.

Table 1. Common Electrophysiology Artifacts and Their Characteristics

Artifact Type Visual Appearance  Typical Frequency Primary Causes

Ground loops,

] ) Thick, regular 50 or 60 Hz (and improper shielding,
Powerline Noise ] ) ) )
sinusoidal wave harmonics) nearby electronics.[9]
[10]

Poor electrode

) Slow, undulating contact, respiration,
Baseline Wander _ <1lHz
baseline temperature changes.
[14][18]
Irregular, "fuzzy" Subject shivering,
Muscle Tremor (EMG) ) 20 - 150 Hz )
baseline muscle tension.[19]

Loose electrode
Sharp, vertical, spike- connection, air
Electrode Pop ] ] Broadband )
like deflection bubbles, static

discharge.[18]

Unstable junction
) ) Gradual, non-linear potential, temperature
Baseline Drift o ) Very low (< 0.1 Hz) ] o
shift in baseline drift, deteriorating

seal.[7][8][14]

Table 2: Reported Electrophysiological Effects of GS967
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Parameter Concentration Effect Species/Model
Late Sodium Current ) Human iPSC-
300 nmol/L Reduction _
(INaL) Cardiomyocytes[4]
Peak Sodium Current Potent Use- Human iPSC-
0.07 pM (IC50) _
(INaP) Dependent Block Cardiomyocytes[6][20]
Action Potential No significant effectat  LQT2 Rabbit
) 30-100 nmol/L
Duration (APD) 350ms cycle length Hearts[21]

Atrial Refractoriness 0.3 uM Increased Rabbit Hearts[3]
Ventricular I .
) 0.03-0.3 uM No significant change Rabbit Hearts[3]
Refractoriness
Stretch-Induced ) )
0.1-0.3uM Attenuation Rabbit Hearts[3]

Arrhythmias

Section 4: Experimental Protocols

Protocol 1: Systematic Grounding Procedure (Star-Grounding)

This protocol describes how to establish a single-point grounding system to minimize noise
from ground loops.[9]

» Establish a Central Ground Point: Use a brass bar or copper plate as your central grounding
bus. Mount this securely to your anti-vibration table. Connect this bar to a reliable earth
ground with a heavy-gauge braided wire.[11]

o Connect All Components: Using separate, heavy-gauge wires of equal length, connect each
of the following pieces of equipment directly to the central ground bus:

o Faraday Cage
o Microscope Body
o Micromanipulator(s)

o Amplifier Chassis (via the signal ground input on the rear panel)[11]
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o Perfusion System Shielding

o Computer Chassis (if inside the cage or causing noise)

e Ground the Preparation: The bath reference electrode should connect only to the headstage
ground input. Do not create a separate ground path from the bath.

» Verify Connections: Ensure all connections are secure and free of oxidation. Avoid "daisy-
chaining” grounds (e.g., connecting the microscope to the cage, and the cage to the ground
bus).[9]

Protocol 2: Pipette Holder and Electrode Cleaning

A clean pipette holder and properly chlorinated electrode are essential for stable, low-noise
recordings.[7]

e Holder Disassembly and Cleaning:

o Carefully disassemble the pipette holder, paying attention to the small rubber seals or o-
rings.[17]

o Rinse all non-metallic parts thoroughly with distilled water.

o Use a cotton swab moistened with ethanol to clean the inside of the holder components,
followed by several rinses with distilled water.

o Allow all parts to dry completely before reassembly.
o Electrode Chloriding:
o Remove the Ag/AgCl wire from the holder.

o If the wire is heavily used or discolored, gently clean it with fine sandpaper to remove the
old AgCl layer.

o To re-chloride, immerse the silver wire in household bleach (sodium hypochlorite) for
several minutes until a uniform, dark purplish-gray coating is formed.
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o Rinse the newly coated wire thoroughly with distilled water before use.

Section 5: Visual Guides

Diagram 1: Logical Troubleshooting Workflow for Noise Identification
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Start: Noisy Recording

Is noise a thick, regular
wave at 50/60 Hz?

Address Powerline Noise:
1. Check Grounding (Star)
2. Verify Faraday Cage
3. Power-cycle equipment

Is there a slow,
undulating baseline drift?

Address Baseline Drift:

1. Clean Holder & Headstage
2. Re-chloride Electrodes
3. Check for Temp/Vibration
4. Stabilize Perfusion

Is the noise high-frequency
‘fuzz' or sharp spikes?

Address High-Frequency Noise:
1. Check Pipette Seal
2. Filter Internal Solution
3. Check for Loose Connections

Clean Signal

Click to download full resolution via product page

Caption: A step-by-step workflow for diagnosing common electrophysiology artifacts.
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Diagram 2: lllustration of a Ground Loop
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Caption: A diagram showing how multiple ground paths create a problematic ground loop.

Diagram 3: Simplified Mechanism of GS967 Action
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Caption: GS967 selectively inhibits the late sodium current through NaV channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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